Cas no 257870-40-9 (3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 257870-40-9
• MF: C₁₂H₁₀N₂OS₃
• MW: 294.415598392487
• CID: 3106935
• PubChem ID: 3715206
• Update Time: 2026-04-27

3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-mercapto-5-thien-2-ylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Additional information on 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 257870-40-9)

The compound 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS number 257870-40-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule, featuring a fused thienopyrimidine scaffold, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of both sulfur and nitrogen atoms in its core structure imparts remarkable versatility, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound as a versatile scaffold for drug discovery. The thieno[2,3-d]pyrimidin core is known for its ability to interact with multiple biological targets, including enzymes and receptors involved in critical metabolic pathways. The incorporation of an ethyl group at the 3-position and a sulfanyl group at the 2-position further enhances its pharmacological profile by modulating electronic and steric properties. Additionally, the substitution with a thiophen-2-yl moiety at the 5-position introduces hydrophobicity and electronic effects that can influence binding affinity and metabolic stability.

In the realm of modern drug development, the significance of heterocyclic compounds cannot be overstated. They form the backbone of numerous FDA-approved drugs due to their ability to mimic natural biomolecules and interfere with disease-causing pathways. The thienopyrimidine derivatives, in particular, have been extensively studied for their anti-inflammatory, anticancer, and antimicrobial properties. Among these, 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one stands out as a structurally innovative molecule with potential therapeutic benefits.

One of the most compelling aspects of this compound is its mechanism of action. Preclinical studies suggest that it may exert its effects by inhibiting key enzymes involved in cell proliferation and survival. For instance, it has shown promise in disrupting the activity of tyrosine kinases, which are overexpressed in many cancers. Furthermore, its ability to modulate mitochondrial function has been observed in preliminary experiments, indicating potential applications in neurodegenerative diseases where energy metabolism is impaired.

The synthesis of 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one involves a multi-step process that showcases the ingenuity of synthetic organic chemistry. The construction of the thieno[2,3-d]pyrimidin core requires careful regioselective functionalization to ensure the correct placement of substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophen-2-yl group efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

The pharmacokinetic profile of this compound is another area of intense interest. Initial pharmacokinetic studies indicate that it exhibits reasonable oral bioavailability and moderate metabolic stability. This is crucial for drug development, as poor bioavailability or rapid degradation can limit therapeutic efficacy. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at tested doses, suggesting a favorable safety profile for further clinical investigation.

The potential applications of 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one are vast and span multiple therapeutic areas. In oncology, it shows promise as an inhibitor of cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. In inflammatory diseases such as rheumatoid arthritis and psoriasis, its anti-inflammatory properties may offer relief by modulating cytokine production and immune responses.

Infectious diseases also represent another frontier where this compound could make a significant impact. Its ability to disrupt microbial biofilms and inhibit essential bacterial enzymes suggests potential applications in treating antibiotic-resistant strains. Moreover, its structural features may allow it to interact with viral proteases or polymerases, making it a candidate for antiviral therapies.

The role of computational chemistry in optimizing this compound cannot be overlooked. Molecular modeling techniques have been employed to predict binding interactions with target proteins and identify key pharmacophores. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Additionally, virtual screening methods have accelerated the discovery process by rapidly evaluating large libraries of compounds for their potential activity against disease targets.

The future direction of research on 3-Ethyl-2-sulfanyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one lies in translating preclinical findings into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this promising molecule towards market approval. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target these pathways.

In conclusion,3-Ethyl-2-sulfanyl-5-(thiophen-2-yli)-3H,,4H-thieno[,<0xE1><0xB5><0xA8]-dipyrimidin,<0xE1><0xB5><0xA9>-one (CAS No.<0xE1><0xB5><0xA8><0xE1><0xB5><0xA9>57<0xE1><0xB5><0xA8>70*40*9) exemplifies the innovative spirit driving modern medicinal chemistry forward.* Its unique structure,* versatile pharmacological properties,and* broad therapeutic potential make it a cornerstone*of contemporary drug discovery.* As research progresses,* further insights into its mechanisms*of action*and*optimization strategies will solidify its position as a key player*in future therapeutics.*